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Compound of Interest

Compound Name: BRD-6929

Cat. No.: B535010

For researchers, scientists, and drug development professionals handling BRD-6929, a potent
and selective inhibitor of histone deacetylase (HDAC) 1 and 2, adherence to proper disposal
procedures is critical for ensuring laboratory safety and environmental protection. This
document provides a comprehensive overview of the recommended disposal protocols and
immediate safety measures.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) provided by the supplier for the most specific and up-to-date information. BRD-6929 is a
solid, and appropriate personal protective equipment (PPE) should be worn at all times when
handling the compound.

Key Safety Measures:

o Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side
shields, and chemical-resistant gloves.

» Ventilation: Handle BRD-6929 in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental
contact, flush the affected area with copious amounts of water for at least 15 minutes.
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o Spill Management: In the event of a spill, contain the material, prevent its entry into drains,
and clean the area with an appropriate absorbent material. Dispose of the contaminated
material as hazardous waste.

Step-by-Step Disposal Protocol for BRD-6929

The proper disposal of BRD-6929, like most laboratory chemicals, must comply with local,
state, and federal regulations. The following is a general procedural guide.

Methodology for Disposal:
o Waste Identification and Segregation:
o Unused or expired BRD-6929 solid material should be classified as chemical waste.

o Solutions of BRD-6929, such as those dissolved in DMSO, must be collected in a
designated, properly labeled, and sealed hazardous waste container.[1]

o Contaminated materials, including pipette tips, vials, and absorbent pads, should also be
disposed of as hazardous chemical waste.

o Waste Collection:

o Use a dedicated, leak-proof, and clearly labeled waste container. The label should include
"Hazardous Waste," the chemical name "BRD-6929," and any associated hazards.

o Do not mix BRD-6929 waste with other incompatible chemical waste streams.
o Storage of Waste:

o Store the hazardous waste container in a designated, secure, and well-ventilated
secondary containment area, away from heat and sources of ignition.

o The storage temperature for BRD-6929 is -20°C.[1] While waste may be temporarily
stored at room temperature, prolonged storage should be in accordance with the
compound's stability requirements to prevent degradation into unknown byproducts.

¢ Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Provide the EHS department with a complete and accurate inventory of the waste.

o Documentation:

o Maintain a detailed log of the disposed of BRD-6929, including the quantity and date of
disposal.

Quantitative Data Summary

The following table summarizes key quantitative information for BRD-6929, which is essential
for safe handling and experimental planning.

Property Value Source
CAS Number 849234-64-6 [1]
Molecular Formula C19H17N302S [1]
Formula Weight 351.4 g/mol [1]
Storage Temperature -20°C [1]
Solubility Soluble in DMSO [1]
Stability > 4 years at -20°C [1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of BRD-6929.
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Start: Handling BRD-6929
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End: Proper Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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